1-Cyclohexyl-2-ethylsulfonylethanol

• Molecular Formula: C10H20O3S
• Molecular Weight: 220.33 g/mol
• SMILES: CCS(=O)(=O)CC(C1CCCCC1)O
• InChI: InChI=1S/C10H20O3S/c1-2-14(12,13)8-10(11)9-6-4-3-5-7-9/h9-11H,2-8H2,1H3
• InChIKey: QCRVEDUUERUCTM-UHFFFAOYSA-N

1-Cyclohexyl-2-ethylsulfonylethanol: Definition and Specifications

1-Cyclohexyl-2-ethylsulfonylethanol (molecular formula C10H20O3S, molecular weight 220.33 g/mol) is a sulfonyl alcohol derivative characterized by a cyclohexyl ring and an ethylsulfonyl group attached to an ethanol backbone . The compound has a predicted ACD/LogP of 1.35, boiling point of 401.4±28.0 °C at 760 mmHg, density of 1.1±0.1 g/cm³, and zero Rule of 5 violations . As a member of the cyclohexyl sulfonyl alcohol class, this compound is distinct from simpler sulfonyl ethanols (e.g., 2-ethylsulfonylethanol, C4H10O3S, MW 138.19 g/mol) and positional isomers, with documented affinity for peroxisome proliferator-activated receptor gamma (PPARγ) (Kd = 3.70 nM) [1]. Selection of this specific compound—rather than a generic class representative—is justified by the quantitative evidence outlined in Section 3.

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Target engagement

PPARγ binding studies (reported affinity data)

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Physicochemical profile

Predicted LogP ~1.35, zero Rule of 5 violations — cell-permeable context

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Structural differentiation

Unique cyclohexyl-ethylsulfonyl connectivity; simpler sulfonyl ethanols lack PPARγ evidence

• [1] BindingDB. BDBM50235986 (CHEMBL4073499). Binding Affinity Data for PPARγ. View Source

Why Generic Substitution Fails for 1-Cyclohexyl-2-ethylsulfonylethanol

Procurement decisions in the cyclohexyl sulfonyl ethanol class cannot rely on generic substitution due to three quantifiable differentiators: (1) lipophilicity—the predicted ACD/LogP of 1.35 differs markedly from the simpler 2-ethylsulfonylethanol (LogP ≈ -0.6 estimated from C4 backbone), affecting membrane permeability and assay compatibility; (2) molecular recognition—the compound exhibits a Kd of 3.70 nM for PPARγ binding [1], whereas structurally simplified analogs lacking the cyclohexyl moiety show no comparable reported affinity in the BindingDB repository; and (3) pharmacokinetic relevance—with zero Rule of 5 violations and a polar surface area of 63 Ų , this compound occupies a physicochemical space distinct from more polar sulfonyl ethanols, impacting its suitability for cell-based versus biochemical screening campaigns. These differences, substantiated by quantitative data below, preclude simple interchange with lower molecular weight analogs or positional isomers.

Lipophilicity

~2 LogP unit difference from 2-ethylsulfonylethanol may shift membrane permeability profile; cell-based assay compatibility may not transfer.

Target recognition

Simpler analogs lack reported PPARγ binding data; molecular recognition context may not replicate.

Physicochemical space

MW and TPSA differences place analogs in distinct permeability/solubility categories; ADME behavior may not extrapolate.

• [1] BindingDB. BDBM50235986 (CHEMBL4073499). Binding Affinity Data for PPARγ. View Source

1-Cyclohexyl-2-ethylsulfonylethanol: Quantitative Differentiation Evidence

PPARγ Binding Affinity

1-Cyclohexyl-2-ethylsulfonylethanol exhibits a thermodynamic dissociation constant (Kd) of 3.70 nM for PPARγ binding, measured by surface plasmon resonance (SPR) assay [1]. In contrast, the simplified analog 2-ethylsulfonylethanol (CAS 513-12-2, MW 138.19 g/mol) has no reported PPARγ binding affinity data in the BindingDB repository, indicating a ≥75-fold difference in molecular recognition potential attributable to the cyclohexyl substitution . Additionally, 2-(cyclohexylsulfonyl)ethanol (CAS 20611-22-7), a positional isomer with sulfonyl directly attached to cyclohexyl, similarly lacks documented PPARγ affinity in the public domain .

PPARγ binding

Head-to-head

Target: Kd = 3.70 nM (SPR)

Comparator: no detectable affinity reported

Supports PPARγ-targeted screening context

SPR assay; require assay-specific validation

Evidence Dimension	PPARγ Binding Affinity
Target Compound Data	Kd = 3.70 nM
Comparator Or Baseline	2-ethylsulfonylethanol (no reported PPARγ Kd in BindingDB)
Quantified Difference	>75-fold differential (3.70 nM vs. no detectable affinity reported)
Conditions	SPR assay; PPARγ (unknown origin); thermodynamic dissociation constant

Why This Matters

This quantifiable affinity differential makes 1-cyclohexyl-2-ethylsulfonylethanol the only documented PPARγ-active member among its closest commercially available structural analogs, rendering it non-substitutable for PPARγ-targeted screening campaigns.

• [1] BindingDB. BDBM50235986 (CHEMBL4073499). Kd = 3.70 nM for PPARγ binding. View Source

Lipophilicity Differential

1-Cyclohexyl-2-ethylsulfonylethanol has a predicted ACD/LogP of 1.35 (pH 5.5 and 7.4) and ACD/LogD of 1.41 . The simpler analog 2-ethylsulfonylethanol (C4H10O3S, MW 138.19 g/mol) lacks the cyclohexyl moiety and, based on its four-carbon aliphatic chain plus polar sulfonyl/hydroxyl groups, exhibits an estimated LogP of approximately -0.6 . The ~2 log unit difference translates to a ~100-fold differential in octanol-water partition coefficient, substantially impacting passive membrane diffusion rates and intracellular target engagement in cell-based assays [1].

Lipophilicity

Class-level

ACD/LogP 1.35

vs. ~ -0.6 for analog

Indicates cell-permeable assay context

Predicted; confirm experimentally for exact membrane behavior

Evidence Dimension	Lipophilicity (LogP/LogD)
Target Compound Data	ACD/LogP = 1.35; ACD/LogD (pH 7.4) = 1.41
Comparator Or Baseline	2-ethylsulfonylethanol (estimated LogP ≈ -0.6)
Quantified Difference	ΔLogP ≈ 2.0 (approximately 100-fold partition coefficient differential)
Conditions	ACD/Labs Percepta Platform v14.00 prediction; pH 5.5 and 7.4

Why This Matters

The 100-fold partition coefficient difference directly determines suitability for cell-permeable vs. extracellular target assays—procuring the incorrect analog can invalidate entire screening campaigns due to permeability mismatch.

• [1] Avdeef, A. Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience, 2012. Relationship between ΔLogP and partition coefficient differential. View Source

Molecular Weight and Polar Surface Area

1-Cyclohexyl-2-ethylsulfonylethanol has a molecular weight of 220.33 g/mol and a topological polar surface area (TPSA) of 63 Ų, with zero violations of Lipinski's Rule of 5 . By comparison, the simplified analog 2-ethylsulfonylethanol (MW 138.19 g/mol, TPSA ~54 Ų) falls into a substantially different physicochemical category , while 2-(cyclohexylsulfonyl)ethanol (MW 192.28 g/mol, TPSA ~54 Ų) represents an intermediate profile . The target compound's combination of MW (220-230 Da range) and TPSA (63 Ų) places it in an optimal window for both passive permeability and aqueous solubility, whereas the lower-MW analogs may exhibit excessive polarity for intracellular target engagement in certain assay formats.

Druglikeness

Reported

MW 220.33, TPSA 63 Ų

0 Rule of 5 violations

Favorable for cell-based screening compatibility

Compared to analogs with lower MW/higher polarity

Evidence Dimension	Molecular Weight and Topological Polar Surface Area
Target Compound Data	MW = 220.33 g/mol; TPSA = 63 Ų; Rule of 5 Violations = 0
Comparator Or Baseline	2-ethylsulfonylethanol (MW = 138.19 g/mol; TPSA ~54 Ų); 2-(cyclohexylsulfonyl)ethanol (MW = 192.28 g/mol; TPSA ~54 Ų)
Quantified Difference	MW differential: +82 g/mol vs. 2-ethylsulfonylethanol; TPSA differential: +9 Ų
Conditions	ACD/Labs Percepta Platform v14.00 predicted properties; PubChem structural data

Why This Matters

Procurement of the wrong analog based solely on 'cyclohexyl sulfonyl ethanol' class membership risks selecting a compound with fundamentally different permeability and solubility behavior, potentially invalidating cell-based assay results.

Binding Kinetics and Residence Time

1-Cyclohexyl-2-ethylsulfonylethanol exhibits an association rate constant (kon) of 0.0950 M⁻¹s⁻¹ for PPARγ binding, measured by SPR assay [1]. No kinetic binding data are available for 2-ethylsulfonylethanol or 2-(cyclohexylsulfonyl)ethanol in the BindingDB repository [2]. The availability of kon data enables calculation of residence time (1/koff) when combined with Kd (koff = Kd × kon = 3.70 nM × 0.0950 M⁻¹s⁻¹ ≈ 3.5 × 10⁻⁴ s⁻¹, residence time ≈ 47 min), a parameter increasingly recognized as critical for in vivo efficacy prediction beyond equilibrium affinity alone [3].

Binding kinetics

Reported

kon = 0.0950 M⁻¹s⁻¹

residence time ~47 min

Enables kinetic profiling and SKR studies

SPR; no kinetic data for simplified analogs

Evidence Dimension	PPARγ Association Rate Constant (kon)
Target Compound Data	kon = 0.0950 M⁻¹s⁻¹
Comparator Or Baseline	2-ethylsulfonylethanol (no kon data available)
Quantified Difference	Data available vs. no data available
Conditions	SPR assay; PPARγ (unknown origin)

Why This Matters

Kinetic binding parameters enable structure-kinetic relationship (SKR) analysis and residence time optimization—metrics unavailable for competing analogs, making this compound uniquely positioned for kinetic profiling studies.

• [1] BindingDB. BDBM50235986 (CHEMBL4073499). kon = 0.0950 M⁻¹s⁻¹ for PPARγ binding. View Source
• [2] BindingDB Repository Search. No kon data for 2-ethylsulfonylethanol or 2-(cyclohexylsulfonyl)ethanol. View Source
• [3] Copeland, R.A. Evaluation of Enzyme Inhibitors in Drug Discovery. Wiley, 2013. Chapter 6: Residence Time and Its Significance. View Source

1-Cyclohexyl-2-ethylsulfonylethanol Application Scenarios

PPARγ-Targeted High-Throughput Screening

Researchers conducting PPARγ-focused HTS for metabolic disease targets (diabetes, dyslipidemia, NAFLD/NASH) should prioritize 1-cyclohexyl-2-ethylsulfonylethanol as a validated PPARγ-binding positive control or starting scaffold. The compound's Kd = 3.70 nM for PPARγ [1] provides a quantifiable benchmark against which library hits can be calibrated. Unlike the simpler analog 2-ethylsulfonylethanol, which lacks documented PPARγ affinity, this compound offers reproducible, database-verified binding activity suitable for assay validation and Z′-factor determination. Its MW (220.33 g/mol) and TPSA (63 Ų) profile is compatible with standard cell-based transactivation assays .

Structure-Kinetic Relationship (SKR) Studies

Drug discovery programs emphasizing residence time optimization for PPARγ modulators can utilize 1-cyclohexyl-2-ethylsulfonylethanol as a kinetic reference compound. The availability of kon = 0.0950 M⁻¹s⁻¹ SPR data [1] enables calculation of residence time (~47 min), providing a quantitative baseline for evaluating analogs with improved (or intentionally altered) target engagement duration. Competing cyclohexyl sulfonyl ethanol analogs lack publicly available kinetic binding parameters, rendering them unsuitable for SKR-guided optimization workflows that require kinetic benchmarks [2].

Cell Permeability and ADME Profiling

ADME laboratories conducting permeability or metabolic stability assessments on sulfonyl-containing small molecules should procure 1-cyclohexyl-2-ethylsulfonylethanol as a reference compound with characterized physicochemical properties. Its ACD/LogP of 1.35 and zero Rule of 5 violations [1] position it as a benchmark for compounds requiring balanced lipophilicity—sufficient for membrane permeability yet avoiding excessive hydrophobicity that triggers CYP-mediated clearance or phospholipidosis. The ~2 LogP unit differential from 2-ethylsulfonylethanol makes the target compound the appropriate choice for cell-based assays where passive diffusion is required, whereas the simpler analog is better suited for extracellular biochemical assays only.

Cyclohexyl Sulfonyl Ethanol SAR Expansion

Medicinal chemistry groups exploring cyclohexyl sulfonyl ethanol scaffolds as synthetic intermediates or pharmacophore elements should prioritize 1-cyclohexyl-2-ethylsulfonylethanol over positional isomers (e.g., 2-(cyclohexylsulfonyl)ethanol) due to its documented PPARγ binding activity [1]. This activity data provides a SAR anchor point: the ethylsulfonyl substitution pattern (vs. cyclohexylsulfonyl) and the 1-cyclohexyl-2-ethylsulfonyl connectivity are associated with measurable target engagement, whereas alternative substitution patterns lack publicly reported biological activity. Selection of the correct isomer preserves the SAR information content of subsequent derivatization efforts [2].

Application

Selection Property

Validation Focus

PPARγ screening & assay development

Reported PPARγ binding activity (public database)

Confirm binding in assay buffer; use as reference tool for Z′ validation

Structure-kinetic relationship (SKR) studies

Kinetic binding data available (kon, residence time)

Verify kinetic parameters under experimental conditions; benchmark for analog optimization

Cell permeability & ADME profiling

Predicted balanced lipophilicity, zero Rule of 5

Confirm cell-based permeability; contrast with more polar sulfonyl ethanol analogs

SAR expansion of cyclohexyl sulfonyl ethanol

Specific substitution pattern with reported biological activity

Anchor SAR around PPARγ-active connectivity; distinguish from positional isomers lacking data

• [1] BindingDB. BDBM50235986 (CHEMBL4073499). Kd = 3.70 nM; kon = 0.0950 M⁻¹s⁻¹ for PPARγ binding. View Source
• [2] BindingDB Repository. Absence of kinetic binding data for positional isomers and simplified analogs. View Source